RXP470
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
RXP470, also known as RXP470.1, is a potent and selective MMP-12 inhibitor (Ki 0.24 nM) and 3D structure 4GQL. It was reported to reduce atherosclerotic plaque development in apolipoprotein E-knockout mice.
Scientific Research Applications
Molecular Determinants of RXP470.1
RXP470.1, a phosphinic peptide inhibitor, is significant for its interactions with matrix metalloprotease-12 (MMP-12). A detailed study involving structure-activity analysis, X-ray crystallography, and isothermal titration calorimetry revealed the molecular determinants for the potency of RXP470.1. This research highlighted its role in filling the S(1)' deep cavity of MMP-12 and provided insights into its binding mechanism, which is mostly entropy-driven (Czarny et al., 2013).
Impact on Atherosclerotic Plaque Development
Another crucial application of RXP470.1 is its effect on atherosclerotic plaque development. A study demonstrated that RXP470.1, as a selective MMP-12 inhibitor, significantly reduced atherosclerotic plaque cross-sectional area in a mouse model. This finding suggests its potential in treating atherosclerosis, as it resulted in less complex plaques with improved characteristics like increased smooth muscle cell ratio and decreased macrophage apoptosis (Johnson et al., 2011).
Biodistribution in Atherosclerosis Models
In exploring nanomedicine applications, the biodistribution of nanostructured lipid carriers (NLC) targeted with RXP470.1 was studied in mice with atherosclerosis. RXP470.1, which binds to MMP12, was used to target the NLCs to atherosclerotic plaques. This research provided valuable insights into the potential of using RXP470.1-coated nanoparticles for imaging or drug delivery in cardiovascular diseases, highlighting its biodistribution and accumulation in atherosclerotic lesions (Devel et al., 2019).
properties
CAS RN |
891198-31-5 |
---|---|
Product Name |
RXP470 |
Molecular Formula |
C35H35BrClN4O10P |
Molecular Weight |
818.01 |
IUPAC Name |
(4S)-5-amino-4-((2S)-2-((2S)-3-((4-bromophenyl)(hydroxy)phosphoryl)-2-((3-(3'-chloro-[1,1'-biphenyl]-4-yl)isoxazol-5-yl)methyl)propanamido)-4-carboxybutanamido)-5-oxopentanoic acid |
InChI |
InChI=1S/C35H35BrClN4O10P/c36-24-8-10-27(11-9-24)52(49,50)19-23(34(47)40-29(13-15-32(44)45)35(48)39-28(33(38)46)12-14-31(42)43)17-26-18-30(41-51-26)21-6-4-20(5-7-21)22-2-1-3-25(37)16-22/h1-11,16,18,23,28-29H,12-15,17,19H2,(H2,38,46)(H,39,48)(H,40,47)(H,42,43)(H,44,45)(H,49,50)/t23-,28+,29+/m1/s1 |
InChI Key |
PTUCPHGSAFOJAU-MGONOCMRSA-N |
SMILES |
O=C(O)CC[C@H](NC([C@@H](NC([C@H](CC1=CC(C2=CC=C(C3=CC=CC(Cl)=C3)C=C2)=NO1)CP(O)(C4=CC=C(Br)C=C4)=O)=O)CCC(O)=O)=O)C(N)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
RXP470.1; RXP 470.1; RXP-470.1; RXP470; RXP 470; RXP-470. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.